Cas no 1822505-56-5 (3-{1-[(tert-butoxy)carbonyl]azetidin-3-yl}-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanoic acid)

• Product Name: 3-{1-[(tert-butoxy)carbonyl]azetidin-3-yl}-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanoic acid
• CAS No: 1822505-56-5
• MF: C₂₆H₃₀N₂O₆
• MW: 466.526207447052
• CID: 5461245
• PubChem ID: 122240323
• Update Time: 2023-08-28

3-{1-[(tert-butoxy)carbonyl]azetidin-3-yl}-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)-3-(1-(tert-butoxycarbonyl)azetidin-3-yl)propanoic acid
• 3-{1-[(tert-butoxy)carbonyl]azetidin-3-yl}-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanoic acid
• 3-Azetidinepropanoic acid, 1-[(1,1-dimethylethoxy)carbonyl]-α-[[(9H-fluoren-9-ylmethoxy)carbonyl]amino]-
• 3-{1-[(tert-butoxy)carbonyl]azetidin-3-yl}-2-({[(9H-f luoren-9-yl)methoxy]carbonyl}amino)propanoic acid

• Inchi： 1S/C26H30N2O6/c1-26(2,3)34-25(32)28-13-16(14-28)12-22(23(29)30)27-24(31)33-15-21-19-10-6-4-8-17(19)18-9-5-7-11-20(18)21/h4-11,16,21-22H,12-15H2,1-3H3,(H,27,31)(H,29,30)
• InChI Key： PCSWKRBWODDRJK-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CC(CC(C(=O)O)NC(=O)OCC2C3C=CC=CC=3C3=CC=CC=C23)C1)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 34
• Rotatable Bond Count: 9
• Complexity: 737
• XLogP3: 4
• Topological Polar Surface Area: 105

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Fluorenes Fluorenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Fluorenes